N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H23NO5S2/c1-14(16,7-8-21-4)10-15-22(17,18)13-9-11(19-2)5-6-12(13)20-3/h5-6,9,15-16H,7-8,10H2,1-4H3
• InChI Key: XNILPHRXHLIDJS-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNS(=O)(=O)C1=C(C=CC(=C1)OC)OC)O
• Molecular Formula: C14H23NO5S2
• Molecular Weight: 349.5 g/mol

Description

N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2,5-dimethoxybenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as HMSB and is a sulfonamide derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

A study focused on the synthesis, characterization, and computational analysis of a newly synthesized sulfonamide molecule. The research detailed the molecular structure through SCXRD studies and spectroscopic tools, investigating the intermolecular interactions and stability of the compound. The study also performed computational simulations to compare with experimental results, providing insights into the electronic properties and potential reactivity of the compound (Murthy et al., 2018).

Photodynamic Therapy Applications

Another research explored the synthesis and characterization of zinc phthalocyanine substituted with new benzenesulfonamide derivative groups. These compounds demonstrated significant potential for photodynamic therapy applications due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. This suggests their usefulness as Type II photosensitizers for cancer treatment (Pişkin et al., 2020).

Antimicrobial Study

A novel 4-[(8-hydroxyquinolin-5-yl)methyl]aminobenzenesulfonamide and its oxinates were synthesized and analyzed for their antimicrobial activity. The study found that these compounds showed significantly higher antimicrobial activity compared to the parent sulfonamide and 8-hydroxyquinoline, highlighting their potential in antimicrobial applications (Vanparia et al., 2010).

Corrosion Inhibition

Research on the adsorption and corrosion inhibition properties of piperidine derivatives on iron corrosion revealed that these compounds, including variants of 2,5-dimethoxybenzenesulfonamide, showed promising results in preventing metal corrosion. This work utilized quantum chemical calculations and molecular dynamics simulations to investigate the interaction of these derivatives with metal surfaces, offering a theoretical basis for their application in corrosion inhibition (Kaya et al., 2016).